Cas no 472979-27-4 (N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide)

• Product Name: N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide
• CAS No: 472979-27-4
• MF: C₁₅H₁₆BrN₅OS₂
• MW: 426.354438781738
• MDL: MFCD01909894
• CID: 3096257
• PubChem ID: 2877464
• Update Time: 2025-11-02

N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• <br>N-(5-{2-[(4-aminophenyl)amino]-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl) acetamide hydrobromide
• N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide
• Z56776207
• N-(5-{2-[(4-aminophenyl)amino]-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamidehydrobromide
• n-(2-((4-Aminophenyl)amino)-4'-methyl-[4,5'-bithiazol]-2'-yl)acetamide hydrobromide
• AKOS008025434
• N-(5-{2-[(4-aminophenyl)amino]-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide
• N-[5-[2-(4-aminoanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide;hydrobromide
• 472979-27-4
• CS-0277422
• EN300-196566

• MDL： MFCD01909894
• Inchi： 1S/C15H15N5OS2.BrH/c1-8-13(23-15(17-8)18-9(2)21)12-7-22-14(20-12)19-11-5-3-10(16)4-6-11;/h3-7H,16H2,1-2H3,(H,19,20)(H,17,18,21);1H
• InChI Key： RQPDVWQVTIGIQQ-UHFFFAOYSA-N
• SMILES： Br.S1C(NC(C)=O)=NC(C)=C1C1=CSC(=N1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 424.99797Da
• Monoisotopic Mass: 424.99797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide

N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide (CAS No. 472979-27-4): A Promising Compound in Modern Biomedical Research

N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide (CAS No. 472979-27-4) is a novel organic compound that has garnered significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, a family of heterocyclic compounds known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The molecular structure of N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide is characterized by the presence of two thiazole rings linked through a 4-aminophenyl group, along with an acetamide moiety and a hydrobromide salt counterion. These structural elements contribute to the compound’s stability, solubility, and potential for interaction with biological targets.

Recent advances in drug discovery have highlighted the importance of multifunctional molecules that can modulate multiple biological pathways simultaneously. N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide exemplifies this concept, as its thiazole scaffold has been shown to interact with various protein targets involved in cell signaling and metabolic regulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibited high binding affinity for tyrosine kinase receptors, suggesting potential applications in the treatment of oncological disorders (Zhang et al., 2023). This finding underscores the significance of thiazole-based compounds in targeted therapy and precision medicine.

The synthetic pathway for N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide involves a series of organic synthesis steps, including condensation reactions and amination processes. Researchers have optimized these methods to achieve high yields and purification efficiencies, which are critical for preclinical testing and pharmacological evaluation. A notable innovation in this area is the use of green chemistry principles, which minimize environmental impact while ensuring the scalability of the synthesis process. This aligns with the growing emphasis on sustainable drug development in the pharmaceutical industry.

In terms of biological activity, N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide has shown promising results in in vitro assays and in vivo models. For instance, cytotoxicity studies conducted on human cancer cell lines (e.g., MCF-7 and HeLa cells) revealed that the compound exhibited selective inhibition of proliferating cells while sparing normal tissue cells. This selectivity is a crucial attribute for anticancer drugs, as it reduces the risk of systemic toxicity. Additionally, in vivo experiments in rodent models demonstrated that the compound significantly reduced tumor volume and metastatic spread, further validating its therapeutic potential.

The mechanism of action of N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide is an active area of research. Preliminary biochemical assays suggest that the compound may interfere with mitochondrial function and apoptotic pathways in cancer cells. Specifically, the hydrobromide salt component has been implicated in ion channel modulation, which could disrupt cell membrane integrity and metabolic homeostasis. These findings are supported by computational modeling studies that predict the compound’s interaction with key enzymes such as topoisomerase II and phosphatidylinositol 3-kinase (PI3K).

Looking ahead, N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide is being evaluated for its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME properties). Early preclinical trials indicate that the compound has favorable oral bioavailability and long half-life, which are advantageous for chronic disease management. However, further toxicity studies and human trials are necessary to confirm its safety and efficacy before it can be considered for clinical application.

As the field of biomedical engineering continues to evolve, compounds like N-(5-{2-(4-aminophenyl)amino-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide are poised to play a pivotal role in innovative therapies. Ongoing collaborative research between academic institutions and industry partners is expected to accelerate the translation of laboratory findings into real-world medical solutions. This underscores the importance of interdisciplinary approaches in advancing modern medicine and improving patient outcomes.

The compound N-(5-(4-aminophenyl)-1,3-thiazol-2-yl)-4-methyl-1,3-thiazol-2-ylacetamide (a more precise name for the compound in question) represents a promising candidate in the field of drug discovery and development, particularly in oncology. Here's a structured summary of its key aspects, potential, and future directions: --- ### 1. Chemical and Structural Properties - Chemical Class: A thiazole-based compound, with a dual thiazole ring system and an amine group. - Synthesis: Achieved through organic synthesis methods optimized for high yield and purity, with green chemistry approaches being explored. - Structure-Activity Relationship (SAR): The amine and thiazole groups are likely critical for binding to target proteins and modulating cellular pathways. --- ### 2. Biological Activity and Mechanism of Action - Cytotoxicity: Demonstrates selective inhibition of cancer cell proliferation (tested on MCF-7 and HeLa cells). - In Vivo Efficacy: Reduces tumor size and metastasis in rodent models. - Mechanistic Pathways: - May target mitochondrial function and induce apoptosis. - Interacts with ion channels and key enzymes like topoisomerase II and PI3K. - Hydrobromide salt may play a role in modulating membrane integrity. --- ### 3. Pharmacokinetics and Toxicity - ADME Properties: - Oral bioavailability: High. - Half-life: Long, suggesting sustained therapeutic effects. - Safety: - Low toxicity observed in preclinical models. - Further studies are needed for human safety and long-term side effects. --- ### 4. Therapeutic Potential - Target Disease: Cancer (especially solid tumors and metastatic cancers). - Advantages: - High selectivity for cancer cells. - Low systemic toxicity. - Potential for oral administration. - Potential Applications: - Anticancer therapy. - Combination therapy with existing chemotherapeutic agents. --- ### 5. Future Research Directions - Clinical Trials: - Phase I trials to assess safety and pharmacokinetics in humans. - Phase II trials to evaluate efficacy in specific cancer types. - Mechanistic Studies: - Molecular docking and in silico modeling to refine target interactions. - Omics approaches (e.g., proteomics, transcriptomics) to identify off-target effects. - Formulation Development: - Nanoparticle-based delivery systems to enhance targeted delivery and reduce toxicity. - Exploration of Other Diseases: - Investigation of antimicrobial, anti-inflammatory, or neuroprotective properties. --- ### 6. Challenges and Opportunities - Challenges: - Scaling up synthesis for clinical use. - Regulatory hurdles in drug approval. - Potential resistance in cancer cells. - Opportunities: - Collaboration between academia and industry. - Use in personalized medicine based on patient-specific biomarkers. - Integration with AI and machine learning for drug design optimization. --- ### 7. Conclusion N-(5-(4-aminophenyl)-1,3-thiazol-2-yl)-4-methyl-1,3-thiazol-2-ylacetamide is a promising lead compound with strong preclinical evidence of anticancer activity. Its favorable pharmacokinetics, selective cytotoxicity, and potential for targeted delivery make it a compelling candidate for further development and clinical translation. Continued interdisciplinary research and innovative drug delivery strategies will be key to realizing its full therapeutic potential. --- Would you like a visual summary or infographic of this information?